Cas no 38825-85-3 (3-(Propylamino)propan-1-ol)

• Product Name: 3-(Propylamino)propan-1-ol
• CAS No: 38825-85-3
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD09909473
• CID: 323061
• PubChem ID: 186621
• Update Time: 2025-07-18

3-(Propylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-(propylamino)-
• 3-(propylamino)propan-1-ol
• 3-(Propylamino)-1-propanol
• 3-hydroxy-dipropylamine
• AB4057
• AC1L4J70
• AC1Q7CUE
• AR-1E7986
• CTK4I0549
• N-propyl-3-amino propanol
• Propyl-(3-hydroxy-propyl)-amin
• 1-Propanol, 3-(propylamino)-
• 38825-85-3
• DTXSID60192096
• CS-0209795
• SCHEMBL133776
• VVBMMWYCAMYUSW-UHFFFAOYSA-N
• EN300-129037
• AKOS009032031
• MFCD09909473
• AS-44744
• SB84930
• DTXCID70114587
• 3-(Propylamino)propan-1-ol

• MDL： MFCD09909473
• Inchi： 1S/C6H15NO/c1-2-4-7-5-3-6-8/h7-8H,2-6H2,1H3
• InChI Key： VVBMMWYCAMYUSW-UHFFFAOYSA-N
• SMILES： OCCCNCCC

Computed Properties

• Exact Mass: 117.11545
• Monoisotopic Mass: 117.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.875
• Boiling Point: 193.4°Cat760mmHg
• Flash Point: 74°C
• Refractive Index: 1.435
• PSA: 32.26
• LogP: 0.75930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-(Propylamino)propan-1-ol

Introduction to 3-(Propylamino)propan-1-ol (CAS No. 38825-85-3)

3-(Propylamino)propan-1-ol, with the chemical formula C₆H₁₅NO, is a significant compound in the field of pharmaceutical and biochemical research. This alcohol derivative, identified by its CAS number 38825-85-3, has garnered attention due to its versatile applications in drug synthesis and molecular biology. The compound's structure, featuring a propylamino group attached to a propan-1-ol backbone, makes it a valuable intermediate in the development of various bioactive molecules.

The chemical properties of 3-(Propylamino)propan-1-ol contribute to its utility in multiple domains. Its amine functionality allows for further derivatization, making it a crucial building block in medicinal chemistry. Researchers have leveraged this compound to synthesize novel analogs with enhanced pharmacological properties. For instance, modifications of the propylamino group have been explored to improve solubility and metabolic stability in drug candidates.

Recent advancements in synthetic methodologies have highlighted the role of 3-(Propylamino)propan-1-ol in the construction of complex molecules. Techniques such as reductive amination and nucleophilic substitution have been employed to introduce this moiety into larger scaffolds. The compound's compatibility with various reaction conditions makes it a preferred choice for medicinal chemists aiming to develop targeted therapies.

In the realm of biochemical research, 3-(Propylamino)propan-1-ol has been utilized as a ligand or co-factor in enzyme studies. Its ability to interact with biological targets has opened new avenues for understanding metabolic pathways and enzyme mechanisms. Additionally, the compound's structural features have been exploited to design inhibitors or modulators for therapeutic purposes.

The pharmaceutical industry has shown particular interest in 3-(Propylamino)propan-1-ol due to its potential as a precursor for active pharmaceutical ingredients (APIs). Its incorporation into drug molecules has led to improved bioavailability and reduced toxicity profiles. For example, derivatives of this compound have been investigated for their anti-inflammatory and analgesic effects, demonstrating promising results in preclinical studies.

The synthesis of 3-(Propylamino)propan-1-ol itself is an area of active investigation. Modern synthetic routes focus on optimizing yield and purity while minimizing environmental impact. Catalytic processes and green chemistry principles have been integrated into production methods, ensuring sustainable practices in the pharmaceutical supply chain.

Future research directions may explore the role of 3-(Propylamino)propan-1-ol in nanomedicine and targeted drug delivery systems. Its structural adaptability could facilitate the development of novel formulations that enhance drug delivery efficiency. Furthermore, computational modeling and machine learning approaches are being employed to predict new derivatives with enhanced therapeutic potential.

The versatility of 3-(Propylamino)propan-1-ol underscores its importance as a chemical intermediate. As synthetic chemistry continues to evolve, this compound will likely remain at the forefront of pharmaceutical innovation. Its applications span from academic research to industrial-scale drug production, solidifying its position as a cornerstone in modern medicinal chemistry.

Overall, 3-(Propylamino)propan-1-ol (CAS No. 38825-85-3) represents a critical component in the quest for novel therapeutics. Its unique structural features and reactivity make it indispensable for researchers striving to develop next-generation drugs. The ongoing exploration of its applications ensures that this compound will continue to play a pivotal role in advancing healthcare solutions.